Cas no 177084-87-6 (1-(1H-1,2,3-triazol-4-yl)ethan-1-one)

• Product Name: 1-(1H-1,2,3-triazol-4-yl)ethan-1-one
• CAS No: 177084-87-6
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD18829036
• CID: 112533
• PubChem ID: 6419108
• Update Time: 2025-04-18

1-(1H-1,2,3-triazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1H-1,2,3-triazol-5-yl)-
• 1-(1H-1,2,3-TRIAZOL-4-YL)ETHANONE
• Ethanone, 1-(1H-1,2,3-triazol-4-yl)- (9CI)
• 1-(1H-1,2,3-triazol-4-yl)ethan-1-one
• 177084-87-6
• 1-(1H-triazol-4-yl)ethanone
• AKOS017413533
• acetyltriazole
• 1-(2H-triazol-4-yl)ethanone
• 1-(2H-1,2,3-Ttriazol-4-yl)ethanone
• 1-(2H-1,2,3-Triazol-4-yl)ethanone
• SCHEMBL210782
• SCHEMBL11025043
• Ethanone, 1-(1H-1,2,3-triazol-4-yl)-
• EN300-247151
• 1-(1H-1,2,3-Triazol-5-yl)ethanone
• 6595-45-5
• AKOS024455850
• 1-(2H-1,2,3-TRIAZOL-4-YL)ETHAN-1-ONE
• DB-275872

• MDL： MFCD18829036
• Inchi： 1S/C4H5N3O/c1-3(8)4-2-5-7-6-4/h2H,1H3,(H,5,6,7)
• InChI Key： MEGPCWYKTKUKEG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NNN=1

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones